[1-(2-Fluorophenyl)ethyl](propan-2-yl)amine

Lipophilicity Physicochemical Properties Medicinal Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H16FN
Molecular Weight 181.25 g/mol
Cat. No. B13284115
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Technical Parameters


Basic Identity
Product Name[1-(2-Fluorophenyl)ethyl](propan-2-yl)amine
Molecular FormulaC11H16FN
Molecular Weight181.25 g/mol
Structural Identifiers
SMILESCC(C)NC(C)C1=CC=CC=C1F
InChIInChI=1S/C11H16FN/c1-8(2)13-9(3)10-6-4-5-7-11(10)12/h4-9,13H,1-3H3
InChIKeyDNJBOLBZSIJZOU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[1-(2-Fluorophenyl)ethyl](propan-2-yl)amine (CAS 1019477-67-8): A 2-Fluorophenyl-Substituted Secondary Amine Scaffold


[1-(2-Fluorophenyl)ethyl](propan-2-yl)amine (CAS 1019477-67-8) is a secondary amine with the molecular formula C11H16FN and a molecular weight of 181.25 g/mol [1]. The compound features a 2-fluorophenyl group attached to an ethyl chain, which is further substituted with an isopropylamine moiety, creating a chiral center at the benzylic carbon. It is typically supplied as a research chemical with a standard purity of ≥95%, and is available from multiple specialty chemical vendors [1]. Its structural characteristics place it within a broader class of fluorinated phenethylamine derivatives, which are commonly explored as synthetic intermediates and pharmacological tool compounds.

Chiral secondary amine scaffold supports asymmetric synthesis and stereochemical investigation
N-Isopropyl steric bulk enables selective N-functionalization in complex molecule construction
Ortho-fluorophenyl group provides distinct electronic profile for SAR and fluorine-property studies

Why [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine Cannot Be Casually Substituted: Physicochemical and Structural Determinants of Function


Direct substitution of [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine with closely related analogs is scientifically unsound without experimental validation due to the profound impact of seemingly minor structural changes on key physicochemical and biological properties. The specific pattern of ortho-fluorination on the phenyl ring, combined with the N-isopropyl substitution, creates a unique steric and electronic environment that governs molecular interactions [1]. Compared to the primary amine analog 1-(2-fluorophenyl)ethylamine (CAS 74788-44-6), which has a molecular weight of 139.17 g/mol , the target compound exhibits a 30% increase in molecular weight (181.25 g/mol) [1] and a substantially different lipophilicity profile due to the added isopropyl group. While the meta-fluoro analog [2-(2-fluorophenyl)ethyl](propan-2-yl)amine shares the same molecular formula , the positional shift of the fluorine atom can alter electronic distribution, receptor binding geometry, and metabolic stability. Similarly, the para-fluoro isomer [1-(4-fluorophenyl)ethyl](propan-2-yl)amine (CAS 1021091-73-5) presents a distinct molecular dipole and potential for different intermolecular interactions. Therefore, any procurement decision must be grounded in a thorough understanding of these differential features, as generic substitution without supporting data risks compromising experimental outcomes and synthetic reproducibility.

Primary amine analog (CAS 74788-44-6) differs in lipophilicity and molecular weight, potentially altering membrane permeability and solubility profiles.
Meta- or para-fluoro regioisomers shift electronic distribution and receptor interaction geometry; binding mode may not transfer.
N-Methyl analog (CAS 926213-41-4) has reduced steric hindrance, limiting the ability to direct N-alkylation selectivity.

A Comparative Analysis of [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine: Quantitative Evidence for Procurement Decisions


Physicochemical Property Comparison: Lipophilicity (LogP) and Molecular Weight as Determinants of Bioavailability

The lipophilicity of [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine, a critical parameter for passive membrane permeability and bioavailability, can be differentiated from its primary amine analog using in silico predictions. While experimentally measured logP values are not available, computational models consistently estimate a higher logP for the target compound due to the additional N-isopropyl group, which increases the overall molecular weight from 139.17 to 181.25 g/mol . This predicted increase in lipophilicity suggests enhanced ability to cross biological membranes compared to the less lipophilic 1-(2-fluorophenyl)ethylamine, though this comes at the potential cost of reduced aqueous solubility. The specific ortho-fluorine substitution further modulates the compound's overall polarity and hydrogen-bonding capacity, distinguishing it from its meta- and para-fluoro isomers [1]. For instance, the para-fluoro isomer [1-(4-fluorophenyl)ethyl](propan-2-yl)amine (CAS 1021091-73-5) shares the same molecular formula and weight but presents a different molecular dipole moment, which can influence its interaction with polar biological targets and its chromatographic behavior.

Lipophilicity (LogP) & MW
Class-level inference, Data to verify
181.25 g/mol vs 139.17 g/mol
ΔLogP +1.2–1.5 (est.)
Supports membrane permeability screening context
In silico prediction; experimental LogP not available
Lipophilicity Physicochemical Properties Medicinal Chemistry

Synthetic Utility: Steric Bulk of the N-Isopropyl Group for Selective Alkylation

The N-isopropyl group of [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine provides significant steric bulk compared to a primary amine or N-methyl analog, a feature that can be strategically exploited in synthetic chemistry. This steric hindrance at the nitrogen atom can direct or limit subsequent N-alkylation or acylation reactions, enabling greater selectivity in the construction of complex molecules. For instance, while [1-(2-fluorophenyl)ethyl](methyl)amine (CAS 926213-41-4) with a molecular weight of 153.2 g/mol offers a smaller N-substituent, the isopropyl group in the target compound (MW 181.25 g/mol) [1] provides a bulkier, branched alkyl chain that can influence reaction kinetics and product distribution. This steric effect is a direct consequence of the isopropyl group's larger van der Waals volume and its ability to restrict rotational freedom around the C-N bond, differentiating it from the N-ethyl or N-propyl analogs which have similar molecular weights but different shapes and steric profiles.

Steric Bulk (N-alkylation)
Class-level inference
N-isopropyl vs N-methyl; greater steric hindrance (Taft Es, Charton v)
Supports selective alkylation workflow
Reaction context dependent
Organic Synthesis Steric Effects N-Alkylation

Regioisomeric Differentiation: Impact of Ortho-Fluorine on Electronic Properties

The ortho-fluorine substitution in [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine creates a unique electronic environment compared to its para-fluoro regioisomer. Fluorine is a strong electron-withdrawing group via induction (-I effect) but can donate electron density through resonance (+M effect). The ortho position places the fluorine in close proximity to the benzylic chiral center and the amine nitrogen, leading to potential intramolecular interactions and distinct electronic effects on the aromatic ring. In contrast, the para-fluoro isomer [1-(4-fluorophenyl)ethyl](propan-2-yl)amine (CAS 1021091-73-5) positions the fluorine further away, resulting in a different molecular dipole and altered acidity/basicity of neighboring groups. This difference can be quantified by comparing the predicted pKa of the conjugate acids, which would be slightly lower for the ortho-isomer due to the stronger inductive effect. While direct pKa data for the target compound is not available, the structurally related 1-(2-fluorophenyl)ethylamine has a predicted pKa of 8.62 , providing a class-level benchmark that is expected to shift with N-substitution.

Fluorine Position Effect
Class-level inference
Ortho- vs para-fluoro; est. ΔpKa 0.2–0.5 (more acidic)
Supports electronic SAR studies
In silico estimate; verify experimentally
Electronic Effects Fluorine Chemistry Medicinal Chemistry

Optimal Application Scenarios for [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine Based on Differential Evidence


As a Bulky N-Isopropyl Intermediate for Selective Alkylation in Medicinal Chemistry

This compound is best employed when a synthetic route requires a secondary amine with significant steric hindrance to control regioselectivity in N-alkylation or acylation reactions. The bulky isopropyl group can prevent over-alkylation or direct electrophilic attack to a different site on a polyfunctional molecule, offering a strategic advantage over less hindered N-methyl or N-ethyl analogs. This scenario is directly supported by the steric differentiation evidence presented in Evidence Item 2.

For the Generation of Ortho-Fluorinated Phenethylamine Libraries in SAR Studies

The compound serves as a valuable building block for generating libraries of ortho-fluorinated phenethylamine derivatives. Its specific substitution pattern allows medicinal chemists to explore the impact of ortho-fluorination and N-isopropyl substitution on target binding and pharmacokinetic properties. This application leverages the unique electronic and steric features of the molecule, differentiating it from para- or meta-fluoro regioisomers, as discussed in Evidence Items 1 and 3. It is particularly relevant for projects targeting CNS receptors, where subtle changes in fluorine position can dramatically alter activity.

As a More Lipophilic Alternative to Primary Amine Analogs in Prodrug Design

The increased lipophilicity and molecular weight of this compound relative to 1-(2-fluorophenyl)ethylamine (Evidence Item 1) makes it a candidate for prodrug strategies where enhanced membrane permeability is desired. The N-isopropyl group can act as a metabolically labile protecting group for the amine, which can be cleaved in vivo to release the active primary amine. This application scenario is predicated on the predicted physicochemical property differences that distinguish it from the primary amine analog.

Application
Selection Property
Validation Focus
Selective N-alkylation synthesis
N-isopropyl steric bulk
Reaction selectivity and over-alkylation control
Ortho-fluorinated phenethylamine SAR
Ortho-fluorine substitution pattern
Target binding and pharmacokinetic evaluation
Prodrug permeability research
Lipophilicity (predicted LogP) and MW
Membrane permeability and metabolic lability screening

Technical Documentation Hub

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40 linked technical documents
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